2-Methyl-1-(2-oxo-2-phenylethyl)pyridinium bromide
Overview
Description
2-Methyl-1-(2-oxo-2-phenylethyl)pyridinium bromide is a useful research compound. Its molecular formula is C14H14BrNO and its molecular weight is 292.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >43.8 [ug/ml]. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 241099. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
X-ray Crystallography and Molecular Structure
Studies in the field of crystallography have provided insights into the crystal structures of related pyridinium compounds, which are crucial for understanding their chemical behavior and reactivity. For instance, the crystal structure of 1-methyl-2-oxo-2,3-dihydroimidazo[1,2-a]pyridinium bromide was determined by X-ray diffraction, highlighting the geometry of the pyridinium fragment and its charge delocalization patterns (Rybakov et al., 2000).
Dye Synthesis and Applications
The synthesis and characterization of dyes based on pyridinium structures have been extensively studied. For example, research on the synthesis, nature of electronic transitions, and absorption spectra of a dye based on 4-(methyl-1-{2-[4-(1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)phenyl]-2-oxoethyl}pyridinium bromide provides valuable insights into its potential applications in materials science and optoelectronics (Yelenich et al., 2016).
Materials Science and Host-Guest Chemistry
The formation of G2H ternary complexes by pyridinium derivatives within cucurbit[8]uril demonstrates the potential of these compounds in developing novel materials through host-guest chemistry. Such studies are pivotal for the advancement of molecular machines and smart materials (Senler et al., 2012).
Antimicrobial Properties
Research on microwave-assisted quaternization of various pyridine derivatives, including their antibacterial activity, sheds light on the potential of pyridinium bromide compounds as antimicrobial agents. These findings are significant for the development of new pharmaceuticals and antimicrobial materials (Bušić et al., 2017).
Nonlinear Optics
Studies on phenylethynylpyridinium derivatives, including their crystal structures and properties for second-order nonlinear optics, provide insights into their use in optical devices and materials. The exploration of these compounds' nonlinear optical properties is crucial for advancing photonic technologies (Umezawa et al., 2005).
Properties
IUPAC Name |
2-(2-methylpyridin-1-ium-1-yl)-1-phenylethanone;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14NO.BrH/c1-12-7-5-6-10-15(12)11-14(16)13-8-3-2-4-9-13;/h2-10H,11H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBZRFOFIUVGXRA-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=[N+]1CC(=O)C2=CC=CC=C2.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70487763 | |
Record name | 2-methyl-1-(2-oxo-2-phenylethyl)pyridinium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70487763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49666339 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
32896-98-3 | |
Record name | NSC241099 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=241099 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-methyl-1-(2-oxo-2-phenylethyl)pyridinium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70487763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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